Cas no 167964-08-1 (2-(Naphthalen-1-yl)malonaldehyde)

2-(Naphthalen-1-yl)malonaldehyde structure
167964-08-1 structure
Product Name:2-(Naphthalen-1-yl)malonaldehyde
CAS No:167964-08-1
MF:C13H10O2
MW:198.217303752899
CID:111041
PubChem ID:12725384
Update Time:2025-04-18

2-(Naphthalen-1-yl)malonaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Naphthalen-1-yl)malonaldehyde
    • 2-NAPHTHALEN-1-YL-MALONALDEHYDE
    • Propanedial,2-(1-naphthalenyl)-
    • 2-(naphthalen-1-yl)propanedial
    • 2-naphthalen-1-ylpropanedial
    • 167964-08-1
    • AKOS006278135
    • Inchi: 1S/C13H10O2/c14-8-11(9-15)13-7-3-5-10-4-1-2-6-12(10)13/h1-9,11H
    • InChI Key: LNVPSMAEXAMUCY-UHFFFAOYSA-N
    • SMILES: O=CC(C=O)C1C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 198.06800
  • Monoisotopic Mass: 198.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • PSA: 34.14000
  • LogP: 2.32120

2-(Naphthalen-1-yl)malonaldehyde Customs Data

  • HS CODE:2912299000
  • Customs Data:

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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